1-benzyl-N-[2-(trifluoromethyl)phenyl]-4-piperidinecarboxamide
Overview
Description
1-benzyl-N-[2-(trifluoromethyl)phenyl]-4-piperidinecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as BTCP and is classified as a psychoactive drug. BTCP is a potent dopamine reuptake inhibitor that has been shown to have significant effects on the central nervous system. In
Mechanism of Action
BTCP is a potent dopamine reuptake inhibitor that acts by blocking the dopamine transporter. This results in increased levels of dopamine in the synaptic cleft, leading to enhanced dopaminergic neurotransmission. The increased dopamine levels are responsible for the psychoactive effects of BTCP.
Biochemical and Physiological Effects:
BTCP has been shown to have significant effects on the central nervous system. It has been shown to increase locomotor activity, induce hyperthermia, and produce stereotypic behaviors in animal models. It has also been shown to have reinforcing effects, suggesting its potential for abuse. BTCP has been shown to have significant effects on the dopamine system, leading to enhanced dopaminergic neurotransmission.
Advantages and Limitations for Lab Experiments
BTCP has several advantages for lab experiments, including its potent dopamine reuptake inhibition and its ability to induce stereotypic behaviors in animal models. However, it also has several limitations, including its potential for abuse and its complex synthesis method.
Future Directions
Future research on BTCP could focus on its potential applications in the treatment of neurological disorders, such as Parkinson's disease. Additionally, research could investigate the role of dopamine in addiction and drug abuse, using BTCP as a tool. Further research could also explore the potential of BTCP as a therapeutic agent for other disorders that involve dopaminergic dysfunction. Finally, research could focus on developing new and more efficient synthesis methods for BTCP.
Scientific Research Applications
BTCP has been extensively studied for its potential applications in various fields. In the field of neuroscience, it has been shown to have significant effects on the central nervous system, particularly on the dopamine system. It has been used in research to investigate the role of dopamine in addiction and drug abuse. BTCP has also been studied for its potential applications in the treatment of Parkinson's disease and other neurological disorders.
properties
IUPAC Name |
1-benzyl-N-[2-(trifluoromethyl)phenyl]piperidine-4-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21F3N2O/c21-20(22,23)17-8-4-5-9-18(17)24-19(26)16-10-12-25(13-11-16)14-15-6-2-1-3-7-15/h1-9,16H,10-14H2,(H,24,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMZKQXVQZMRPNX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)NC2=CC=CC=C2C(F)(F)F)CC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21F3N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.